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Compound of Interest

Compound Name: tert-Butyl 2-bromoacrylate

Cat. No.: B1598216

Tert-Butyl 2-bromoacrylate (tBBA) is a specialized acrylic monomer that serves as a highly
valuable reagent for researchers in organic synthesis, polymer chemistry, and particularly for
professionals in drug discovery and development. Its unique trifunctional nature—possessing a
polymerizable double bond, an electrophilic site for conjugate addition (Michael acceptor), and
an acid-labile tert-butyl ester protecting group—makes it a strategic tool for the synthesis of
complex molecular architectures, functional polymers, and bioactive small molecules.

This guide provides an in-depth technical overview of tBBA, focusing on its commercial
availability, quality control considerations, core reactivity, and practical applications. It is
intended to serve as a resource for scientists, enabling them to make informed decisions on
procurement and to effectively integrate this versatile building block into their research and
development workflows.

Physicochemical Properties and Key Specifications

Understanding the fundamental properties of tert-Butyl 2-bromoacrylate is critical for its
successful application and safe handling in a laboratory setting.
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Property Value Source(s)
CAS Number 79762-78-0

Molecular Formula C7H11BroO:z

Molecular Weight 207.07 g/mol

Appearance Colorless to light yellow liquid

Density 1.277 g/mL at 25 °C

Boiling Point 80-85 °C at 35 mmHg

Refractive Index (n20/D) 1.458

Storage Temperature -20°C

Commercial Availability and Supplier Qualification

Tert-Butyl 2-bromoacrylate is available from a range of chemical suppliers who cater to the
research and pharmaceutical sectors. The selection of a supplier should be guided by
considerations of purity, available documentation, and consistency of supply.

Leading Commercial Suppliers

» Sigma-Aldrich (Merck): A well-established supplier offering tBBA with a typical purity of 95%.
They provide comprehensive documentation, including Certificates of Analysis (CoA) for
specific batches, which is crucial for regulated research environments.

o Alfa Chemistry: Lists "Alpha-bromo-tert-butyl acrylate" with 95% purity, positioning it for
research and industrial production applications.[1]

» Other Specialized Suppliers: A variety of other chemical suppliers, often specializing in
building blocks and intermediates, also list this product. Researchers should vet these
suppliers based on the criteria outlined below.

A Self-Validating System for Supplier Selection

Choosing a reliable supplier is a critical first step that impacts experimental reproducibility and
success. The following workflow provides a self-validating system for qualifying a supplier for
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research or drug development purposes.

Workflow for Supplier Qualification
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Caption: A systematic workflow for selecting and validating a commercial supplier.

Core Reactivity and Mechanistic Insights

The synthetic utility of tert-Butyl 2-bromoacrylate stems from its nature as an activated
Michael acceptor. The presence of two electron-withdrawing groups—the ester carbonyl and
the a-bromo substituent—polarizes the carbon-carbon double bond, rendering the (3-carbon
highly electrophilic and susceptible to attack by a wide range of soft nucleophiles.

The Michael Addition Mechanism

The key reaction is the conjugate (or 1,4-) addition of a nucleophile. This reaction is
fundamental in forming C-C, C-S, C-N, and C-O bonds in drug development.[2]

Caption: The general mechanism for the conjugate addition of a nucleophile to tBBA.
Causality Behind Reactivity:

» Role of the a-Bromo Group: The bromine atom enhances the electrophilicity of the -carbon
through its inductive electron-withdrawing effect. This makes tBBA more reactive towards
Michael addition than its non-brominated counterpart, tert-butyl acrylate. This increased
reactivity allows reactions to proceed under milder conditions.[3]

« Influence of the tert-Butyl Ester: The bulky tert-butyl group provides steric hindrance around
the carbonyl carbon. This sterically disfavors direct (1,2-) addition of nucleophiles to the
carbonyl group, making the 1,4-conjugate addition pathway highly preferred. Furthermore,
the ester serves as a robust protecting group for the resulting carboxylic acid, which can be
selectively cleaved under acidic conditions without affecting other functional groups.[4]

Key Applications in Research and Drug
Development

Monomer in Controlled Radical Polymerization for Drug
Delivery

The acrylate functionality allows tBBA to be used in controlled radical polymerization
techniques like Atom Transfer Radical Polymerization (ATRP).[5] While most literature focuses
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on the simpler tert-butyl acrylate (tBA), tBBA can be employed as a functional monomer to
introduce a-bromo side chains into a polymer. These side chains can then serve as initiation
sites for grafting other polymer chains, leading to complex architectures like comb or brush
copolymers.

The resulting poly(tert-butyl acrylate) segments are hydrophobic. A key step in creating
functional materials for drug delivery is the hydrolysis of the tert-butyl ester groups to yield
hydrophilic poly(acrylic acid) (PAA) segments. This transformation converts a hydrophobic
polymer into an amphiphilic block copolymer, which can self-assemble into micelles or
nanoparticles in aqueous media—structures ideal for encapsulating hydrophobic drugs.[4]

Deprotection Protocol: Hydrolysis of tert-Butyl Ester A common and efficient method for
cleaving the tert-butyl ester is treatment with trifluoroacetic acid (TFA).[6]

» Dissolve the poly(tert-butyl acrylate)-containing polymer in a suitable solvent like
dichloromethane (DCM).

e Add an excess of trifluoroacetic acid (e.g., 5 equivalents relative to the ester groups).
 Stir the mixture at room temperature for 12 hours.

* Remove the solvent and excess TFA under a stream of dry air or nitrogen, followed by drying
under vacuum to yield the poly(acrylic acid) derivative.

Michael Acceptor in Bioactive Small Molecule Synthesis

In medicinal chemistry, the Michael addition is a cornerstone reaction for building molecular
complexity.[7] Tert-Butyl 2-bromoacrylate serves as an excellent building block for introducing
a three-carbon chain with a protected carboxylic acid functionality. This is particularly useful for
synthesizing analogues of amino acids, fatty acids, or other structures containing a propanoic
acid moiety. The reaction can be used to covalently modify biological targets, as the Michael
acceptor group can form strong bonds with nucleophilic residues (like cysteine) on proteins.[2]

Representative Protocol: Thia-Michael Addition The following is a general protocol for the
addition of a thiol to an acrylate, adapted for tBBA.[8]
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 To a stirred solution of the thiol (1.0 mmol) in a suitable solvent (e.g., chloroform, 20 mL),
add a catalytic amount of a base (e.g., DABCO, 1,4-diazabicyclo[2.2.2]octane, 0.1 mmol).

e Add tert-Butyl 2-bromoacrylate (1.1 mmol) dropwise to the solution at room temperature.

« Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction may take
several hours.

e Upon completion, wash the reaction mixture with water and brine.

e Dry the organic layer over anhydrous sodium sulfate (Na2S0a), filter, and concentrate the
solvent under reduced pressure.

 Purify the crude product by flash column chromatography on silica gel to obtain the desired
adduct.

Synthesis and Quality Control

For specialized applications or when commercial sources are unavailable, tBBA can be
synthesized in the laboratory. A reliable two-step procedure involves the bromination of tert-
butyl acrylate followed by dehydrobromination.

Caption: General synthetic route to tert-Butyl 2-bromoacrylate.

Experimental Synthesis Protocol

The following protocol is adapted from a reported procedure.[9]

o Step 1: Bromination. To a solution of tert-butyl acrylate (20 mmol, 1.0 equiv) in a suitable
solvent, add bromine (22 mmol, 1.1 equiv) dropwise at 0 °C. Stir the reaction until completion
(monitored by TLC or GC). After the reaction, carefully quench any excess bromine and work
up to isolate the crude dibromo intermediate, tert-butyl 2,3-dibromopropanoate.

o Step 2: Elimination. Dissolve the crude intermediate in a solvent and add a non-nucleophilic
base (e.g., DBU or triethylamine) to effect the elimination of HBr.

 Purification. After the reaction is complete, wash the mixture to remove salts and excess
base. Dry the organic phase and remove the solvent. The final product, tert-Butyl 2-
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bromoacrylate, should be purified by vacuum distillation (e.g., Kugelrohr) to achieve high
purity.[9]

Quality Control: The purity of the synthesized product must be verified.

¢ IH NMR: Should show characteristic signals for the vinyl protons and the tert-butyl group.
For tBBA, expected signals are around & 6.83 (d, 1H), 6.16 (d, 1H), and 1.42 (s, 9H).[9]

e 13C NMR: Expected signals include those for the carbonyl carbon (~161.5 ppm), the vinyl
carbons (~139.8 and 123.2 ppm), the quaternary carbon of the ester (~82.9 ppm), and the
methyl carbons (~28.1 ppm).[9]

e Gas Chromatography (GC): Can be used to determine the percentage purity.

Safe Handling and Storage

Tert-Butyl 2-bromoacrylate is an irritant and should be handled with appropriate personal
protective equipment (PPE).

o Handling: Work in a well-ventilated fume hood. Wear safety goggles, chemical-resistant
gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.[7]

o Storage: Store in a tightly sealed container in a cool, dry, and dark place. The recommended
storage temperature is -20°C to prevent degradation and potential polymerization.

e Hazards: Irritating to the eyes, respiratory system, and skin. Hazard statements include
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
respiratory irritation).[7]

Conclusion

Tert-Butyl 2-bromoacrylate is a powerful and versatile reagent for chemical synthesis. Its
well-defined reactivity as a Michael acceptor, combined with its utility as a monomer and the
convenient acid-lability of its ester group, provides chemists with a multifaceted tool. For drug
development professionals, it offers a reliable method for introducing protected propanoic acid
synthons into complex molecules. For polymer scientists, it is a gateway to functional materials
with applications in drug delivery and biomedicine. By carefully selecting high-purity
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commercial sources and understanding its core reactivity, researchers can effectively leverage

tert-Butyl 2-bromoacrylate to accelerate their discovery and development programs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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